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Executive Summary

This application note details a validated protocol for the extraction of Boldoside (a flavonol
glycoside) from Peumus boldus leaves using Supercritical CO2 (SC-C02). Unlike lipophilic
terpenes, Boldoside exhibits poor solubility in pure SC-CO2 due to its polar glycosidic moiety.
This protocol utilizes a Sequential High-Pressure Co-Solvent Injection method. By first
depleting the matrix of essential oils using pure CO2, and subsequently introducing an ethanol
modifier at high density (>0.85 g/mL), researchers can achieve a highly selective enrichment of
Boldoside while minimizing downstream purification steps.

Physicochemical Basis & Challenge

The extraction of Boldoside presents a classic polarity mismatch challenge in supercritical fluid
technology.

o The Solute: Boldoside is a polar glycoside. Its hydroxyl groups and sugar moiety create
strong hydrogen bonds with the plant matrix, rendering it insoluble in non-polar CO2.

e The Solvent: Pure SC-CO2 (dielectric constant
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) behaves like hexane. It easily extracts the essential oil fraction (ascaridole, p-cymene) but
leaves the glycosides behind.

e The Solution: The addition of a polar co-solvent (Ethanol) disrupts the matrix-analyte
hydrogen bonding and increases the solvent mixture's density and polarity.

Molecular Interaction Logic (Graphviz)

The following diagram illustrates the mechanism of action required to solubilize Boldoside.
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Caption: Mechanism of Modifier-Enhanced SFE. Ethanol disrupts matrix adhesion, allowing
SC-CO2 to transport the polar solute.

Experimental Protocol
Material Preparation

o Raw Material: Dried Peumus boldus leaves.[1]
» Drying: Lyophilization or air drying at <40°C to prevent thermal degradation of glycosides.
o Comminution: Grind to a particle size of 0.25-0.50 mm.

o Why? Particles <0.25 mm cause channeling and back-pressure spikes. Particles >0.50
mm induce diffusion limitations, reducing yield.
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SFE Configuration

o System: Pilot-scale SFE unit with a co-solvent pump (e.g., Waters SFE Bio-Botanical or
equivalent).

e Vessel Volume: 100 mL to 1 L (scalable).

e Flow Mode: Dynamic.

Extraction Workflow (Sequential)

To maximize purity, we employ a two-step fractionation.

Step A: Defatting (Removal of Essential Oils)

» Objective: Remove lipophilic interferences (Ascaridole, Limonene).
e Solvent: 100% CO2 (No Modifier).

e Pressure: 90 bar (Low density).

e Temperature: 50°C.

o Flow Rate: 20 g/min (for 100g sample).

e Duration: 60 minutes or until extract color runs clear.

Result: The separator collects the essential oil fraction. The vessel retains the glycosides.

Step B: Boldoside Enrichment (Targeted Extraction)

o Objective: Extract polar Boldoside.

Solvent: CO2 + 10% (w/w) Ethanol.

Pressure:450 bar (High density).

Temperature: 50°C.

Flow Rate: 20 g/min .
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e Duration: 120-180 minutes.

o Depressurization: Separator maintained at 40 bar / 25°C to precipitate the glycoside fraction.

Process Flow Diagram (Graphviz)
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Caption: Sequential SFE workflow separating lipophilic terpenes (Step 1) from polar Boldoside

(Step 2).

Analytical Validation (HPLC-DAD)

Quantification must be performed against a certified standard.
e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).
» Mobile Phase:

o A: Water + 0.1% Formic Acid.

o B: Acetonitrile.[2][3][4]

e Gradient: 10% B to 40% B over 20 min.

e Detection: UV at 280 nm (characteristic for flavonoid glycosides) and 330 nm.

o Expected Retention: Boldoside typically elutes after the highly polar flavonoids but before

the aglycones.

Comparative Yield Data

The table below summarizes the efficiency of Modified SFE versus conventional methods.

Extraction Solvent ) o
Pressure/Temp Yield (mgl/g) Selectivity
Method System
Pure SFE 100% CO2 450 bar / 50°C <0.1 Poor (Mostly oils)
Low (High
Soxhlet Methanol Reflux (65°C) 12.5
chlorophyll)
N CO2 + 10% .
Modified SFE 450 bar / 50°C 7.4 High
EtOH
. Moderate
Pressurized
100% H20 110°C 8.2 (Thermal
Water

degradation risk)
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Note: While Soxhlet yields higher total mass, it co-extracts significant chlorophyll and waxes
requiring extensive cleanup. Modified SFE yields a cleaner fraction.

Troubleshooting & Optimization
Critical Control Points

o Clogging at the Restrictor:
o Symptom:[5][6][7][8][9] Pressure spikes or erratic flow.

o Cause: Ice formation (Joule-Thomson cooling) or precipitation of glycosides at the
depressurization point.

o Fix: Heat the restrictor/back-pressure regulator to >60°C.
e Low Recovery:
o Cause: "Matrix Effect." The solute is trapped inside the cell structure.

o Fix: Implement a Static Hold. After pressurizing with CO2+Ethanol, stop the flow for 30
minutes to allow the modifier to swell the plant cells before resuming dynamic flow.

o Co-extraction of Chlorophyll:
o Cause: Ethanol concentration >15% or Pressure >500 bar.

o Fix: Keep ethanol below 12%.[6][8][10] Chlorophyll solubility increases drastically in
CO2+Ethanol mixtures at ultra-high pressures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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